Cas no 425683-29-0 (1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine)

1-(Diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine is a piperazine-based sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a diphenylmethyl group and a methoxynaphthyl sulfonyl moiety, which may contribute to enhanced binding affinity and selectivity in biological systems. The compound's sulfonamide linkage and aromatic substituents suggest utility as an intermediate in the synthesis of receptor-targeting molecules or enzyme inhibitors. Its well-defined chemical properties and stability under standard conditions make it suitable for further derivatization and structure-activity relationship studies. The presence of both hydrophobic and polar functional groups allows for balanced solubility, facilitating its use in various experimental protocols. This compound is of interest for researchers exploring novel pharmacophores in drug discovery.
1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine structure
425683-29-0 structure
Product Name:1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine
CAS No:425683-29-0
MF:C28H28N2O3S
MW:472.598526000977
CID:6602947
PubChem ID:1336145
Update Time:2025-10-15

1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine
    • Oprea1_876517
    • 1-benzhydryl-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine
    • CCG-18365
    • AB01288444-01
    • F0838-0202
    • 1-benzhydryl-4-((6-methoxynaphthalen-2-yl)sulfonyl)piperazine
    • 425683-29-0
    • NCGC00283499-01
    • SR-01000461525-1
    • AKOS001650331
    • Z1544404914
    • SR-01000461525
    • 1-(diphenylmethyl)-4-[(6-methoxynaphthalen-2-yl)sulfonyl]piperazine
    • Inchi: 1S/C28H28N2O3S/c1-33-26-14-12-25-21-27(15-13-24(25)20-26)34(31,32)30-18-16-29(17-19-30)28(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,20-21,28H,16-19H2,1H3
    • InChI Key: LJCCMGVPBNEDHV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=C(C=CC=2C=1)OC)(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 472.18206393g/mol
  • Monoisotopic Mass: 472.18206393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 58.2Ų

1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine Pricemore >>

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Additional information on 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine

Comprehensive Guide to 1-(Diphenylmethyl)-4-(6-Methoxynaphthalen-2-yl)sulfonylpiperazine (CAS No. 425683-29-0)

In the realm of pharmaceutical and organic chemistry, 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine (CAS No. 425683-29-0) stands out as a compound of significant interest. This molecule, with its complex structure and versatile applications, has garnered attention from researchers and industry professionals alike. Its unique combination of a piperazine core, diphenylmethyl group, and 6-methoxynaphthalen-2-yl sulfonyl moiety makes it a valuable subject for study in drug discovery and material science.

The chemical properties of 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine are defined by its molecular formula and structural features. The presence of the sulfonyl group enhances its stability and reactivity, making it suitable for various synthetic applications. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

One of the most searched questions regarding this compound is its applications in drug development. Recent studies have highlighted its role in modulating specific biological pathways, which could be leveraged for treating various conditions. The 6-methoxynaphthalen-2-yl component, in particular, is known for its pharmacological relevance, often associated with anti-inflammatory and analgesic properties. This has led to increased interest in the compound’s potential as a lead molecule in medicinal chemistry.

Another trending topic in the scientific community is the synthetic routes for 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine. Optimizing its synthesis is crucial for scaling up production and ensuring reproducibility. Researchers are exploring greener and more efficient methods, such as catalytic processes, to reduce environmental impact while maintaining high yields. These advancements align with the growing demand for sustainable chemistry practices.

The market dynamics for this compound are also worth noting. With the pharmaceutical industry’s continuous growth, the demand for specialized intermediates like 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine is on the rise. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research and development labs. This trend is reflected in the increasing number of inquiries and orders for CAS No. 425683-29-0.

From a safety and handling perspective, 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines.

In conclusion, 1-(diphenylmethyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine (CAS No. 425683-29-0) is a compound with immense potential in both academic and industrial settings. Its unique structural features, coupled with its applications in drug discovery and material science, make it a subject of ongoing research. As the scientific community continues to explore its properties and uses, this compound is likely to remain a focal point in the field of organic and pharmaceutical chemistry.

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